6-Chloro-2-(4-chloro-2-methylphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-6-(4-chloro-2-methylphenyl)benzoic acid
• InChI: InChI=1S/C14H10Cl2O2/c1-8-7-9(15)5-6-10(8)11-3-2-4-12(16)13(11)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key: OVBORLHUMGWMIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)C2=C(C(=CC=C2)Cl)C(=O)O
• Molecular Formula: C14H10Cl2O2
• DSSTOX Substance ID: DTXSID10690375
• Molecular Weight: 281.1 g/mol
• CAS RN: 1261936-63-3

Description

6-Chloro-2-(4-chloro-2-methylphenyl)benzoic acid (6-C2-4-C2-MPA) is a synthetic organic compound that has been used in a variety of laboratory experiments and scientific research applications. It is a white, crystalline solid with a molecular weight of 261.6 g/mol and melting point of 128-130°C. 6-C2-4-C2-MPA has been used in a variety of scientific research applications, such as in the development of new drugs, in the synthesis of organic compounds, and in the study of biochemical and physiological effects.

Scientific Research Applications

6-C2-4-C2-MPA has been used in a variety of scientific research applications. It has been used in the development of new drugs, in the synthesis of organic compounds, and in the study of biochemical and physiological effects. 6-C2-4-C2-MPA has also been used in the synthesis of other organic compounds, such as 6-chloro-2-(4-chloro-2-methylphenyl)benzamide and 6-chloro-2-(4-chloro-2-methylphenyl)benzyl alcohol. In addition, 6-C2-4-C2-MPA has been used in the study of biochemical and physiological effects, such as its effects on the metabolism of carbohydrates, proteins, and lipids.

Mechanism of Action

The mechanism of action of 6-C2-4-C2-MPA is not yet fully understood. However, it is believed that 6-C2-4-C2-MPA may act as a competitive inhibitor of enzymes involved in the metabolism of carbohydrates, proteins, and lipids. In addition, 6-C2-4-C2-MPA may also act as an inhibitor of the enzyme cyclooxygenase, which is involved in the production of prostaglandins.
Biochemical and Physiological Effects
6-C2-4-C2-MPA has been shown to have a variety of biochemical and physiological effects. In laboratory experiments, 6-C2-4-C2-MPA has been shown to inhibit the metabolism of carbohydrates, proteins, and lipids. In addition, 6-C2-4-C2-MPA has been shown to inhibit the production of prostaglandins, which are involved in the regulation of inflammation, pain, and fever. 6-C2-4-C2-MPA has also been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 6-C2-4-C2-MPA in laboratory experiments is its high purity (95%). This makes it an ideal compound for use in biochemical and physiological studies. In addition, 6-C2-4-C2-MPA is relatively inexpensive and easy to synthesize. However, there are some limitations to using 6-C2-4-C2-MPA in laboratory experiments. For example, 6-C2-4-C2-MPA can be toxic if ingested, and it can cause skin irritation if it comes into contact with the skin.

Future Directions

The future of 6-C2-4-C2-MPA is promising. In the future, 6-C2-4-C2-MPA may be used in the development of new drugs and in the synthesis of organic compounds. In addition, 6-C2-4-C2-MPA may be used to study the biochemical and physiological effects of compounds on the human body. Furthermore, 6-C2-4-C2-MPA may be used to study the effects of environmental pollutants on the human body. Finally, 6-C2-4-C2-MPA may be used to study the effects of drugs on the human body.

Synthesis Methods

6-C2-4-C2-MPA can be synthesized through a two-step reaction. The first step involves the reaction of 4-chloro-2-methylphenol with a mixture of sulfuric acid and hydrogen chloride. This reaction produces 6-chloro-2-(4-chloro-2-methylphenyl)benzene. The second step involves the reaction of 6-chloro-2-(4-chloro-2-methylphenyl)benzene with acetic anhydride, which produces 6-chloro-2-(4-chloro-2-methylphenyl)benzoic acid. This two-step reaction can be carried out in a single reaction vessel with a reaction time of 2-3 hours and a yield of 95%.